2-(Naphthalen-1-yloxy)ethanamine

• CAS: 50882-68-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 2-(Naphthalen-1-yloxy)ethanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Naphthalen-1-yloxy)ethanamine is a bicyclic aromatic ether amine of significant interest in medicinal chemistry and drug development. Its structural motif, featuring a naphthalene core linked via an oxyethanamine side chain, serves as a versatile scaffold for the design of novel therapeutic agents. The specific arrangement of the naphthalen-1-yloxy group imparts distinct electronic and conformational properties that influence its interaction with biological targets. A thorough understanding of its fundamental physical properties is paramount for its synthesis, purification, formulation, and the interpretation of its structure-activity relationships (SAR). This guide provides a detailed examination of the core physicochemical characteristics of 2-(Naphthalen-1-yloxy)ethanamine, offering both available data and field-proven methodologies for their determination.

Core Physical Properties

Precise experimental data for 2-(Naphthalen-1-yloxy)ethanamine is not extensively reported in publicly available literature. Therefore, the following table includes a combination of data for the closely related hydrochloride salt, predicted values, and data for the isomeric 2-(naphthalen-2-yloxy)ethanamine for comparative purposes. This approach is necessary to provide a foundational understanding while highlighting areas requiring further experimental validation.

Property	Value	Source/Method
Molecular Formula	C₁₂H₁₃NO	-
Molecular Weight	187.24 g/mol	-
Melting Point	Data not available for the free base.	-
Boiling Point	Predicted: 344 °C at 760 mmHg (for 2-isomer)	LookChem[1]
Solubility	Expected to be sparingly soluble in water, soluble in organic solvents. The hydrochloride salt is expected to have higher aqueous solubility.	General principle for amines and their salts[2][3]
pKa	Predicted: 8.45 ± 0.10 (for 2-isomer)	LookChem[1]
LogP	Predicted: 2.87760 (for 2-isomer)	LookChem[1]
CAS Number (HCl salt)	942-05-2	Santa Cruz Biotechnology[4]

Experimental and Computational Methodologies

The determination of the physical properties of a novel or sparsely characterized compound like 2-(Naphthalen-1-yloxy)ethanamine requires a systematic approach. The following sections detail the standard experimental and computational protocols, explaining the scientific rationale behind each method.

Synthesis and Purification

The synthesis of 2-(Naphthalen-1-yloxy)ethanamine is a prerequisite for its physical characterization. A common synthetic route involves the Williamson ether synthesis, followed by subsequent reactions to introduce the amine functionality.

Caption: Synthetic workflow for 2-(Naphthalen-1-yloxy)ethanamine.

The causality behind this experimental choice lies in the reliability and versatility of these standard organic reactions. The Williamson ether synthesis is a robust method for forming the ether linkage, while the subsequent amination can be achieved through various well-established protocols, allowing for flexibility based on available reagents and desired purity. Purification by chromatography and recrystallization is crucial to remove unreacted starting materials and byproducts, ensuring that the measured physical properties are intrinsic to the compound of interest.

Melting Point Determination

The melting point is a critical indicator of purity. For a crystalline solid, a sharp melting range (typically 0.5-1.0°C) is indicative of high purity, whereas impurities will lead to a depressed and broader melting range.

Protocol:

• A small, dry sample of the crystalline compound is packed into a capillary tube to a height of 2-3 mm.

• The capillary tube is placed in a melting point apparatus.

• The sample is heated at a steady and slow rate (e.g., 1-2°C per minute) near the expected melting point.

• The temperature at which the first liquid appears and the temperature at which the entire sample is liquid are recorded as the melting range.

The rationale for a slow heating rate is to ensure thermal equilibrium between the sample, the thermometer, and the heating block, allowing for an accurate determination of the melting temperature[5].

Caption: Workflow for melting point determination.

Solubility Assessment

Solubility is a key parameter in drug development, influencing absorption and bioavailability. The solubility of an amine like 2-(Naphthalen-1-yloxy)ethanamine is expected to be pH-dependent. The free base is likely to be soluble in organic solvents, while its hydrochloride salt will exhibit greater solubility in aqueous media[2][3].

Protocol for Aqueous Solubility of the Hydrochloride Salt:

• Prepare a series of saturated solutions by adding an excess of the amine hydrochloride to water at a constant temperature.

• Equilibrate the solutions for a set period (e.g., 24 hours) with constant agitation.

• Centrifuge or filter the solutions to remove undissolved solid.

• Determine the concentration of the dissolved compound in the supernatant or filtrate using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC.

The principle behind this method is to achieve a thermodynamic equilibrium between the dissolved and undissolved solute, ensuring that the measured concentration represents the true solubility at that temperature[6].

Spectroscopic Characterization

Spectroscopic techniques provide invaluable information about the molecular structure and are essential for confirming the identity of the synthesized compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide detailed information about the carbon-hydrogen framework of the molecule. For 2-(Naphthalen-1-yloxy)ethanamine, the ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons of the naphthalene ring, the methylene protons of the oxyethane linker, and the amine protons. The integration of these signals confirms the proton count in each environment, and their splitting patterns reveal neighboring proton interactions[1][7]. The ¹³C NMR spectrum will show distinct signals for each unique carbon atom in the molecule.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in a molecule. Key expected absorptions for 2-(Naphthalen-1-yloxy)ethanamine include C-H stretching from the aromatic and aliphatic portions, C=C stretching from the naphthalene ring, C-O-C stretching of the ether linkage, and N-H stretching and bending vibrations of the primary amine[1][8][9].

• Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. For aromatic ethers, a prominent molecular ion peak is expected due to the stability of the aromatic ring. Fragmentation often occurs at the bond beta to the aromatic ring[10][11][12].

Caption: Spectroscopic techniques for molecular characterization.

Conclusion

References

• LookChem. 2-(2-NAPHTHYLOXY)ETHANAMINE | 23314-24-1. [Link]

• PubChem. 2-(Naphthalen-2-yl)ethan-1-amine hydrochloride. [Link]

• PubChem. 1-(Naphthalen-2-yl)ethan-1-amine. [Link]

• Google Patents. Process for preparing (S)-(+)-N-methyl-3-(1-naphthyloxy)-3-(2-thienyl)

• PubChem. 2-(1-Naphthyl)ethylamine hydrochloride. [Link]

• Sciencemadness.org. Solubility of organic amine salts. [Link]

• SlideShare. Exp 3 Identification of amine. [Link]

• National Institute of Standards and Technology. Naphthalene - the NIST WebBook. [Link]

• Whitman People. GCMS Section 6.13. [Link]

• Spectroscopy Online. Organic Nitrogen Compounds V: Amine Salts. [Link]

• SlidePlayer. EXPERIMENT (1) DETERMINATION OF MELTING POINTS. [Link]

• National Institutes of Health. Design, synthesis and anticancer evaluation of naphthalen-1-yloxyacetamide derivatives against MCF-7 cells. [Link]

• ResearchGate. High-resolution infrared spectroscopy of naphthalene and acenaphthene dimers. [Link]

• Chemistry LibreTexts. 6.1D: Step-by-Step Procedures for Melting Point Determination. [Link]

• International Journal of Computational and Experimental Science and Engineering. Resolution Infrared and UV-Vis spectrum of Naphthalene and Anthracene Compounds. [Link]

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• Chemistry LibreTexts. Solubility Rules. [Link]

• PubMed. 2-Phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives: synthesis and antidepressant activity. [Link]

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• University of Calgary. Melting point determination. [Link]

• ResearchGate. Synthesis of 1-[(2-Amino-ethylamino)-phenyl-methyl]-naphthalen-2-ol... [Link]

• The Astrophysics & Astrochemistry Laboratory. Mid-IR Spectra of Naphthalene in H₂O. [Link]

• Chemistry LibreTexts. 18.9: Spectroscopy of Ethers. [Link]

• University of Calgary. Solubility of Organic Compounds. [Link]

• Google Patents. N-Methyl-N'-2-([(2-dimethylaminomethyl)-4-thiazolyl]methylthio)ethyl 2-nitro-1,1-ethenediamine.

• Journal of the Chemical Society B. Studies in mass spectrometry. Part XIV. Mass spectra of aromatic thioethers. The effect of structural variations on the relative abundance of skeletal rearrangement ions. [Link]

• PubChem. 1-(1-Naphthyl)ethylamine. [Link]

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Analytical Monograph: 2-(Naphthalen-1-yloxy)ethanamine

Spectroscopic Characterization, Synthesis Logic, and Quality Control

Executive Summary & Molecular Identity

This technical guide provides a comprehensive spectral and analytical profile for 2-(Naphthalen-1-yloxy)ethanamine (CAS: 10477-18-6), a critical structural motif in medicinal chemistry, serving as a scaffold for non-selective beta-blockers and serotonin-norepinephrine reuptake inhibitors (SNRIs).

Unlike its 2-naphthyl isomer, the 1-naphthyl ether derivative presents unique steric challenges at the peri-position (H8), influencing both its spectral signature and pharmacological binding affinity. This guide synthesizes experimental protocols with deductive spectral assignment to establish a self-validating identification workflow.

Chemical Profile

Property	Specification
IUPAC Name	2-(Naphthalen-1-yloxy)ethan-1-amine
Common Name	1-(2-Aminoethoxy)naphthalene
CAS Number	10477-18-6 (Free Base)
Molecular Formula	C₁₂H₁₃NO
Molecular Weight	187.24 g/mol
Appearance	Viscous oil (Free Base) / White crystalline solid (HCl salt)
Solubility	Soluble in DMSO, MeOH, CHCl₃; HCl salt soluble in water

Synthesis & Provenance (The Source)

To understand the impurity profile in spectral data, one must understand the genesis of the molecule. The most robust route for high-fidelity spectral standards is the Williamson Ether Synthesis followed by deprotection or direct alkylation.

Primary Synthetic Pathway

The following Graphviz diagram illustrates the standard synthesis route using 1-Naphthol and 2-Chloroethylamine, highlighting the critical intermediate steps where impurities (like unreacted naphthol) originate.

Caption: Figure 1. Nucleophilic substitution pathway for the synthesis of the target ether. Note the competition for N-alkylation vs O-alkylation.

Protocol Insight: The reaction requires anhydrous conditions to prevent the hydrolysis of the alkyl halide. A molar excess (1.2 eq) of the alkylamine is recommended to suppress the formation of the N,N-dialkylated impurity (dimer), which appears as a split peak in HPLC and complex multiplets in NMR.

Spectral Analysis (The Evidence)

Mass Spectrometry (MS-EI)

Mechanistic Logic: Under Electron Ionization (70 eV), the ether linkage is the primary site of fragility. The molecule exhibits a distinct fragmentation pattern driven by the stability of the naphthol radical cation.

Fragmentation Pathway:

• Molecular Ion (

  ): 187 m/z (Moderate intensity).
• -Cleavage: Rupture of the C-C bond in the ethyl chain is less favored than the C-O bond cleavage but produces the characteristic amine fragment (m/z 30).

• Ether Cleavage (Base Peak): The bond between the ethyl chain and the oxygen atom breaks, transferring a hydrogen to the oxygen (McLafferty-like rearrangement or direct cleavage) to form the 1-Naphthol radical cation (m/z 144).

Caption: Figure 2. EI-MS fragmentation tree. The m/z 144 peak is diagnostic for the 1-naphthyloxy moiety.

Proton NMR ( H NMR)

Solvent:

or Frequency: 400 MHz+

The

H NMR spectrum is the definitive fingerprint. The asymmetry of the 1-substituted naphthalene ring creates a complex aromatic region, while the ethyl linker provides a clean, first-order aliphatic system.

Chemical Shift ( ppm)	Multiplicity	Integration	Assignment	Structural Logic
8.20 - 8.25	Multiplet (dd)	1H	Ar-H (C8)	Peri-proton. Deshielded by magnetic anisotropy of the adjacent ring and steric compression.
7.75 - 7.80	Multiplet (dd)	1H	Ar-H (C5)	Distal ring proton.
7.40 - 7.55	Multiplet	4H	Ar-H (C3, C4, C6, C7)	Overlapping aromatic signals typical of naphthalene core.
6.80	Doublet (d)	1H	Ar-H (C2)	Ortho to Oxygen. Shielded by the electron-donating effect (+M) of the ether oxygen.
4.15	Triplet ( Hz)	2H		Significantly deshielded by electronegative oxygen.
3.15	Triplet ( Hz)	2H		Moderately deshielded by nitrogen.
1.80	Broad Singlet	2H		Exchangeable. Shift varies with concentration and solvent (water content).

Self-Validating Check:

• The Triplet Ratio: The integral ratio of the triplet at 4.15 ppm to the triplet at 3.15 ppm must be exactly 1:1 . Any deviation suggests contamination with starting material (1-naphthol lacks the 3.15 peak) or hydrolysis products.

• The H2/H8 Split: If the aromatic region shows a symmetric pattern (like AA'BB'), you have synthesized the 2-naphthyl isomer, not the 1-naphthyl. The 1-naphthyl isomer is inherently asymmetric.

Carbon NMR ( C NMR)

Key Diagnostic Peaks:

• 154.5 ppm: C1 (Quaternary, attached to Oxygen). The most deshielded carbon.

• 134.5 ppm: C4a (Quaternary bridgehead).

• 104.8 ppm: C2 (Ortho to Oxygen). Highly shielded due to resonance.

• 69.5 ppm:

  .

• 41.5 ppm:

  .

Infrared Spectroscopy (FT-IR)

• 3350 - 3280 cm⁻¹: N-H stretching (Primary amine doublet often visible).

• 3050 cm⁻¹: C-H aromatic stretching.

• 2850 - 2950 cm⁻¹: C-H aliphatic stretching (Ethyl chain).

• 1245 cm⁻¹: C-O-C asymmetric stretch (Strong, diagnostic for aryl alkyl ethers).

• 1580 & 1595 cm⁻¹: Naphthalene ring breathing modes.

Quality Control & Purity Analysis

For researchers using this compound in biological assays, purity is paramount.

HPLC Method (Reverse Phase):

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid).

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV at 220 nm (Amide/Amine absorption) and 280 nm (Naphthalene absorption).

• Retention Time Logic: The polar amine (Product) will elute before the lipophilic starting material (1-Naphthol).

  • Product: ~4-5 min.

  • Impurity (1-Naphthol): ~8-9 min.

References

• Chemical Identity & Properties

  • National Center for Biotechnology Information. (2025).[1][2][3] PubChem Compound Summary for CID 3857145, 1-(Naphthalen-2-yl)ethan-1-amine [Note: Isomeric reference for structural comparison]. PubChem.[3] [Link]

• Synthetic Methodology (Ether Linkage)

• Spectral Grounding (Naphthalene Derivatives)

  • AIST Spectral Database for Organic Compounds (SDBS). Mass Spectrum of 1-Naphthyl Ethyl Ether (Analogous Fragmentation). SDBS No. 2785. [Link]

• Pharmacological Relevance (Duloxetine Intermediates)

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• 2. people.whitman.edu [people.whitman.edu]
• 3. 1-(Naphthalen-2-yl)ethan-1-amine | C12H13N | CID 3857145 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Robust HPLC-MS Method for the Quantitative Analysis of 2-(Naphthalen-1-yloxy)ethanamine

Abstract

This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) method for the quantitative analysis of 2-(Naphthalen-1-yloxy)ethanamine. This compound, featuring a naphthalene core and a primary amine, is of significant interest in pharmaceutical and drug discovery research. The developed methodology addresses the analytical challenges associated with its amphiphilic nature, providing a reliable protocol for researchers, scientists, and drug development professionals. The causality behind experimental choices, from sample preparation to mass spectrometric detection, is thoroughly explained to ensure scientific integrity and facilitate method transfer. All protocols are designed as self-validating systems, with references to authoritative guidelines from the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH).

Introduction: The Analytical Challenge

2-(Naphthalen-1-yloxy)ethanamine is a synthetic organic molecule with potential applications in medicinal chemistry. Its structure, comprising a bulky, hydrophobic naphthalene ring system and a polar, basic primary amine, presents a unique set of challenges for chromatographic analysis. Achieving good peak shape, reproducible retention, and sensitive detection requires careful optimization of chromatographic conditions to manage the basic nature of the amine and the hydrophobicity of the naphthalene moiety. This application note provides a comprehensive guide to developing and validating an HPLC-MS method suitable for the quantitative analysis of this compound in various sample matrices.

Physicochemical Properties and Predicted pKa

A thorough understanding of the analyte's physicochemical properties is fundamental to developing a robust analytical method.

Property	Value	Source
Molecular Formula	C₁₂H₁₃NO	-
Molecular Weight	187.24 g/mol	Calculated
Exact Mass	187.09971 g/mol	Calculated
Predicted pKa	~9.5	ChemAxon[1]

The predicted pKa of the primary amine is approximately 9.5. This basic character is a critical factor in selecting the appropriate mobile phase pH to ensure consistent retention and good peak shape. According to chromatographic theory, operating the mobile phase pH at least 2 units below the pKa of a basic analyte will ensure it is predominantly in its protonated form, which generally leads to better peak shapes on silica-based reversed-phase columns.

Experimental Design and Rationale

The experimental design is logically structured to address the specific analytical challenges posed by 2-(Naphthalen-1-yloxy)ethanamine.

Caption: High-level experimental workflow for the HPLC-MS analysis of 2-(Naphthalen-1-yloxy)ethanamine.

Sample Preparation Protocol

A simple and effective solid-phase extraction (SPE) protocol is employed to remove potential interferences and concentrate the analyte.

Protocol: Solid-Phase Extraction (SPE)

• Standard Preparation: Prepare a stock solution of 2-(Naphthalen-1-yloxy)ethanamine in methanol at a concentration of 1 mg/mL. Prepare working standards by serial dilution in a 50:50 mixture of methanol and water.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 1 mL) by passing 1 mL of methanol followed by 1 mL of deionized water.

• Sample Loading: Load the sample (e.g., 1 mL of a biological fluid sample diluted 1:1 with 4% phosphoric acid in water) onto the conditioned SPE cartridge at a slow flow rate (approximately 1 mL/min).

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar impurities.

• Elution: Elute the analyte with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase composition (95:5 Water:Acetonitrile with 0.1% Formic Acid).

HPLC Method Parameters

A C18 reversed-phase column is selected for its broad applicability and proven performance in retaining hydrophobic compounds. The use of a mobile phase with an acidic modifier is critical for achieving good peak shape for the basic analyte.

Parameter	Setting	Rationale
Column	C18, 2.1 x 50 mm, 1.8 µm	Provides excellent efficiency and retention for hydrophobic molecules.
Mobile Phase A	0.1% Formic Acid in Water	The acidic pH ensures the primary amine is protonated, leading to improved peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with good UV transparency and compatibility with MS.
Gradient	5% to 95% B over 5 minutes	A gradient elution is necessary to elute the hydrophobic analyte in a reasonable time with good peak shape.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temperature	40 °C	Elevated temperature can improve peak shape and reduce backpressure.
Injection Volume	5 µL	A small injection volume is recommended to minimize peak broadening.

Mass Spectrometry Parameters

Positive ion electrospray ionization (ESI+) is chosen as it is highly effective for the ionization of basic compounds like primary amines.

Parameter	Setting	Rationale
Ionization Mode	Positive Electrospray Ionization (ESI+)	Promotes the formation of protonated molecules [M+H]⁺ for basic analytes.
Capillary Voltage	3.5 kV	Optimal for efficient ionization.
Cone Voltage	30 V	Can be optimized to balance ionization and in-source fragmentation.
Desolvation Gas Flow	600 L/hr	Aids in the desolvation of the ESI droplets.
Desolvation Temperature	350 °C	Ensures complete evaporation of the mobile phase.
Source Temperature	150 °C	Maintains the stability of the ESI process.
Scan Mode	Selected Ion Monitoring (SIM)	For quantitative analysis, monitoring the protonated molecule provides high sensitivity and selectivity.
SIM Ion	m/z 188.1	Corresponds to the [M+H]⁺ ion of 2-(Naphthalen-1-yloxy)ethanamine.

Predicted Mass Spectrum and Fragmentation

Understanding the fragmentation pattern is crucial for structural confirmation and for developing multiple reaction monitoring (MRM) methods if higher selectivity is required.

Caption: Predicted major fragmentation pathways for protonated 2-(Naphthalen-1-yloxy)ethanamine.

The primary fragmentation is expected to occur at the ether linkage and the ethylamine side chain. The most probable fragment ions are:

• m/z 143.1: Corresponding to the naphthoxy cation, formed by the cleavage of the C-O bond of the ether. This is often a stable and abundant fragment for aryl ethers.

• m/z 44.1: Corresponding to the ethylamine fragment cation, resulting from cleavage of the ether bond.

Method Validation

The developed method should be validated according to the principles outlined in the ICH Q2(R1) guideline and USP General Chapter <621> on Chromatography.[2][3][4][5]

Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This can be demonstrated by analyzing blank and spiked matrix samples.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A calibration curve should be constructed with at least five concentration levels, and the correlation coefficient (r²) should be >0.99.

• Accuracy: The closeness of the test results obtained by the method to the true value. This should be assessed using a minimum of nine determinations over a minimum of three concentration levels covering the specified range (e.g., 80%, 100%, and 120% of the target concentration).

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This should be assessed at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy, respectively.

Conclusion

This application note provides a comprehensive and scientifically sound HPLC-MS method for the quantitative analysis of 2-(Naphthalen-1-yloxy)ethanamine. By carefully considering the physicochemical properties of the analyte and adhering to established principles of chromatographic separation and mass spectrometric detection, a robust and reliable method has been developed. The detailed protocols and the rationale behind the experimental choices are intended to empower researchers to successfully implement and adapt this method for their specific research needs, while maintaining the highest standards of scientific integrity.

References

• 2-(NAPHTHALEN-2-YLOXY)ETHAN-1-OL | CAS 93-20-9. Matrix Fine Chemicals. [Link]

• Rowan's Free Online pKa Calculator. Rowan Scientific. [Link]

• <621> CHROMATOGRAPHY. US Pharmacopeia (USP). [Link]

• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration (FDA). [Link]

• Identification of N-Methyl Bis(2-(Alkyloxy-Alkylphosphoryloxy)Ethyl) Amines by LC-HRMS/MS. Scientific Research Publishing. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration (FDA). [Link]

• Determination of Arylcyclohexylamines in Biological Specimens: Sensors and Sample Pre-Treatment Approaches. National Center for Biotechnology Information. [Link]

• Calculators & Predictors. Chemaxon. [Link]

• Are You Sure You Understand USP <621>?. Chromatography Online. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

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Use of 2-(Naphthalen-1-yloxy)ethanamine in drug discovery

Topic: Use of 2-(Naphthalen-1-yloxy)ethanamine in Drug Discovery Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Lead Optimization Scientists, and High-Throughput Screening (HTS) Teams.[1]

Unlocking 2-(Naphthalen-1-yloxy)ethanamine for GPCR and Ion Channel Targeting[1]

Executive Summary: The "Privileged" Linker

In modern medicinal chemistry, 2-(Naphthalen-1-yloxy)ethanamine represents a "privileged scaffold"—a molecular framework capable of providing high-affinity ligands for diverse biological targets. Structurally, it serves as a rigid, lipophilic anchor (the naphthalene ring) connected to a flexible polar tether (the ethylamine).

This specific motif is a critical building block in the discovery of:

• GPCR Ligands: Particularly 5-HT (Serotonin) and Adrenergic receptor modulators, where the naphthalene mimics the indole of serotonin or the catechol of norepinephrine.

• Ion Channel Blockers: Used in the synthesis of sodium and calcium channel modulators (e.g., analogs of Naftopidil or Mexiletine).

• Neuroprotective Agents: Recent studies indicate aryloxyethylamine derivatives exhibit anti-ischemic and neuroprotective properties.

This guide provides a validated protocol for the high-purity synthesis of this building block and outlines its application in generating diverse small-molecule libraries.

Chemical Profile & Safety

Property	Data
Chemical Name	2-(Naphthalen-1-yloxy)ethanamine
Common Name	1-(2-Aminoethoxy)naphthalene
Molecular Formula	C₁₂H₁₃NO
Molecular Weight	187.24 g/mol
Appearance	Off-white waxy solid or oil (often stored as HCl salt)
Solubility	Soluble in DMSO, MeOH, DCM; HCl salt soluble in water
Storage	Hygroscopic (salt form).[1] Store at 2–8°C under Argon.
Safety Hazards	Irritant (Skin/Eye). Naphthalene derivatives can be toxic if inhaled.[2]

Critical Synthesis Protocol: The Gabriel Route

Direct alkylation of 1-naphthol with 2-chloroethylamine often leads to poly-alkylation and low yields.[1] The Gabriel Synthesis (using phthalimide) is the industry standard for generating primary amines with high fidelity.

Phase A: Etherification (Anchoring)

Objective: Attach the protected amine linker to the 1-naphthol core.[1]

Reagents:

• 1-Naphthol (1.0 eq)[1]

• N-(2-Bromoethyl)phthalimide (1.1 eq)[1]

• Potassium Carbonate (

  ) (2.0 eq)

• Solvent: Acetonitrile (ACN) or DMF (anhydrous)

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-naphthol (e.g., 10 mmol) in anhydrous ACN (50 mL).

• Base Addition: Add powdered

  (20 mmol). Stir for 15 minutes at room temperature to facilitate phenoxide formation.

• Alkylation: Add N-(2-Bromoethyl)phthalimide (11 mmol) in a single portion.

• Reflux: Heat the reaction to reflux (

  ) for 12–16 hours under an inert atmosphere ( ).

• Monitoring: Monitor by TLC (Hexane:EtOAc 7:3). The starting naphthol spot should disappear.[1]

• Workup: Cool to RT. Filter off inorganic solids. Concentrate the filtrate in vacuo. Recrystallize the residue from Ethanol to obtain the Phthalimide Intermediate (Yield typically >85%).

Phase B: Deprotection (Amine Release)

Objective: Cleave the phthalimide group to reveal the primary amine.

Reagents:

• Phthalimide Intermediate (from Phase A)

• Hydrazine Hydrate (

  ) (3.0 eq)

• Solvent: Ethanol (EtOH)[3]

Procedure:

• Suspension: Suspend the intermediate in EtOH (10 mL/g).

• Cleavage: Add Hydrazine Hydrate dropwise.[1]

• Reflux: Heat to reflux for 2–4 hours. A white precipitate (phthalhydrazide) will form, indicating reaction progress.

• Acidification: Cool to RT. Acidify with concentrated HCl to pH 1–2. This solubilizes the amine while keeping phthalhydrazide insoluble.[1]

• Filtration: Filter off the white solid.[1]

• Neutralization: Basify the filtrate with NaOH (2M) to pH >10 and extract with Dichloromethane (DCM) (3x).

• Isolation: Dry the combined organic layers over

  , filter, and concentrate.

  • Optional: Convert to HCl salt by adding 4M HCl in Dioxane for long-term storage.[1]

Application Workflows: Library Generation

Once synthesized, 2-(Naphthalen-1-yloxy)ethanamine serves as a versatile nucleophile.[1] Below are two high-value derivatization protocols.

Workflow A: Reductive Amination (Secondary Amine Libraries)

Target: Naftopidil-like analogs, SNRIs.[1]

• Prepare Stock: Dissolve amine (1.0 eq) and diverse Aldehydes (1.0 eq) in DCE (Dichloroethane).

• Imine Formation: Add

  (drying agent) and stir for 2 hours at RT.

• Reduction: Add Sodium Triacetoxyborohydride (

  , 1.5 eq) and Acetic Acid (cat.). Stir overnight.

• Quench: Add saturated

  . Extract with DCM.

Workflow B: Urea/Amide Formation (TRP Channel Modulators)

Target: TRPV1/TRPM4 antagonists.

• Coupling: Dissolve amine (1.0 eq) in DCM.

• Electrophile: Add Isocyanate (for Ureas) or Acid Chloride (for Amides) (1.1 eq).

• Base: Add Triethylamine (

  , 1.5 eq).

• Purification: These reactions are typically quantitative. Remove solvent and purify via SCX-2 (Strong Cation Exchange) cartridges for high-throughput cleanup.[1]

Visualizing the Workflow

The following diagram illustrates the chemical logic, transforming the raw naphthol into a library of bioactive candidates.

Figure 1: Synthetic workflow from raw material to divergent bioactive libraries.

References & Further Reading

• TRPM4 Inhibition:

  • Zhang, S., et al. (2024). "Design, synthesis, and biological evaluation of 2-(naphthalen-1-yloxy)-N-phenylacetamide derivatives as TRPM4 inhibitors." Bioorganic & Medicinal Chemistry. This paper highlights the relevance of the naphthalen-1-yloxy motif in recent anticancer drug design.[1][4]

• Neuroprotective Activity:

  • Wang, Y., et al. (2020). "Synthesis of Novel Aryloxyethylamine Derivatives and Evaluation of Their in Vitro and in Vivo Neuroprotective Activities." Molecules. Demonstrates the utility of the aryloxyethylamine scaffold in preventing ischemic neuronal injury.[1]

• General Synthesis (Gabriel Method):

  • Gibson, M.S., & Bradshaw, R.W. (1968). "The Gabriel Synthesis of Primary Amines." Angewandte Chemie International Edition. The foundational text for the protocol selected above.

• Naftopidil & Anticancer Analogs:

  • Kojima, K., et al. (2013). "1-[2-(2-Methoxyphenylamino)ethylamino]-3-(naphthalene-1-yloxy)propan-2-ol... as a Promising Anticancer Drug."[1] Cancers. Illustrates the extended linker chemistry relevant to this scaffold.

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. mdpi.com [mdpi.com]
• 4. Design, synthesis, and biological evaluation of 2-(naphthalen-1-yloxy)-N-phenylacetamide derivatives as TRPM4 inhibitors for the treatment of prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Receptor Binding Affinity Studies of 2-(Naphthalen-1-yloxy)ethanamine Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2-(naphthalen-1-yloxy)ethanamine scaffold is a privileged structure in medicinal chemistry, bearing resemblance to a variety of biogenic amines and synthetic ligands that target monoamine receptors. Analogs of this class are of significant interest in drug discovery for their potential to modulate key signaling pathways in the central nervous system (CNS) and periphery. This guide provides a comprehensive overview and detailed protocols for characterizing the receptor binding affinity of novel 2-(naphthalen-1-yloxy)ethanamine analogs, with a particular focus on serotonin (5-HT) and dopamine (D) receptors, which represent plausible and high-value targets for this chemical series.

Understanding the interaction between a ligand and its receptor is fundamental to drug development, providing critical insights into potency, selectivity, and potential off-target effects.[1] Receptor binding assays are indispensable tools for quantifying this interaction, enabling the determination of key parameters such as the dissociation constant (Kd), the inhibition constant (Ki), and the maximal binding capacity (Bmax).[1] This document will detail the necessary steps from membrane preparation to data analysis, empowering researchers to robustly evaluate their compounds.

I. Rationale for Target Selection: Why Serotonin and Dopamine Receptors?

While the precise molecular targets of novel 2-(naphthalen-1-yloxy)ethanamine analogs must be determined empirically, the chemical architecture suggests a high probability of interaction with G-protein coupled receptors (GPCRs), particularly those for serotonin and dopamine. This hypothesis is supported by the structural features shared with known ligands for these receptor families. For instance, naftopidil, a related naphthalen-1-yloxy derivative, is a known α1-adrenoceptor antagonist.[2][3] Furthermore, other naphthalene-containing compounds have been identified as potent ligands for cannabinoid receptors, which are also GPCRs.[4]

Given this context, this guide will focus on protocols for determining binding affinity at the human serotonin 2A (5-HT2A) and dopamine D2 receptors, as these are well-characterized and highly relevant targets in neuropsychiatric drug discovery. The methodologies described herein are, however, broadly applicable to other GPCRs.

II. The Workflow of a Receptor Binding Affinity Study

A typical receptor binding study follows a logical progression from preparing the biological materials to analyzing the final data. This workflow ensures reproducibility and the generation of high-quality, interpretable results.

Caption: High-level workflow for receptor binding affinity studies.

III. Core Protocols: From Membrane Preparation to Data Interpretation

This section provides detailed, step-by-step protocols for the key experiments in a receptor binding affinity study.

A. Preparation of Receptor-Containing Membranes

The quality of the receptor source is paramount for a successful binding assay. Using membranes from cell lines stably expressing the receptor of interest ensures a high and consistent receptor density.

Protocol 1: Membrane Preparation from Stably Transfected HEK293 or CHO Cells

• Cell Culture: Culture human embryonic kidney (HEK293) or Chinese hamster ovary (CHO) cells stably expressing the human 5-HT2A or D2 receptor in appropriate media until they reach 80-90% confluency.

• Cell Harvesting: Aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS). Scrape the cells into a conical tube and centrifuge at 1,000 x g for 5 minutes at 4°C.

• Lysis: Resuspend the cell pellet in 20 volumes of ice-cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4) containing a protease inhibitor cocktail.[5]

• Homogenization: Homogenize the cell suspension using a handheld homogenizer (e.g., Ultra-Turrax) with several short bursts on ice.[6]

• Differential Centrifugation: Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large cellular debris.[5][6]

• Membrane Pelleting: Transfer the supernatant to a new tube and centrifuge at 20,000 - 40,000 x g for 20-30 minutes at 4°C to pellet the membranes.[5][6]

• Washing: Discard the supernatant and resuspend the membrane pellet in fresh lysis buffer. Repeat the centrifugation step.

• Final Preparation and Storage: Resuspend the final pellet in a suitable assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4) often containing a cryoprotectant like 10% sucrose.[5]

• Protein Quantification: Determine the protein concentration of the membrane preparation using a standard method such as the bicinchoninic acid (BCA) assay.

• Aliquoting and Storage: Aliquot the membrane preparation and store at -80°C until use.

B. Radioligand Binding Assays

Radioligand binding assays are the gold standard for determining the affinity of a ligand for its receptor due to their high sensitivity and robustness.[1] These assays can be performed in two main formats: saturation binding to characterize the receptor and radioligand interaction, and competition binding to determine the affinity of unlabeled test compounds.

1. Saturation Binding Assay

This assay determines the equilibrium dissociation constant (Kd) of the radioligand and the maximum number of binding sites (Bmax) in the membrane preparation.

Protocol 2: Saturation Binding Assay for 5-HT2A Receptor

• Radioligand: [³H]-Ketanserin (a well-characterized 5-HT2A antagonist)

• Non-specific binding definition: Mianserin (10 µM) or another suitable 5-HT2A ligand.

• Assay Setup: In a 96-well plate, set up triplicate wells for each concentration of [³H]-Ketanserin.

• Total Binding: To each well, add:

  • 50 µL of assay buffer (50 mM Tris-HCl, 0.1% ascorbic acid, 10 mM MgSO4, 0.5 mM EDTA, pH 7.4).

  • 50 µL of varying concentrations of [³H]-Ketanserin (e.g., 0.1 to 20 nM).

  • 150 µL of the 5-HT2A receptor membrane preparation (typically 50-150 µg protein/well).[5]

• Non-specific Binding (NSB): To a parallel set of wells, add:

  • 50 µL of 10 µM Mianserin.

  • 50 µL of varying concentrations of [³H]-Ketanserin.

  • 150 µL of the membrane preparation.

• Incubation: Incubate the plate at room temperature (or 37°C) for 60-90 minutes with gentle agitation to reach equilibrium.[5]

• Termination and Harvesting: Terminate the binding reaction by rapid filtration through a glass fiber filter mat (e.g., GF/C) pre-soaked in a solution like 0.3-0.5% polyethyleneimine (PEI) to reduce non-specific binding to the filter.[5][7] Wash the filters rapidly with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Quantification: Dry the filters, add scintillation cocktail, and count the radioactivity using a scintillation counter.

2. Competition Binding Assay

This assay determines the affinity (Ki) of the unlabeled 2-(naphthalen-1-yloxy)ethanamine analogs by measuring their ability to compete with a fixed concentration of a radioligand for binding to the receptor.

Protocol 3: Competition Binding Assay for D2 Receptor

• Radioligand: [³H]-Spiperone or [³H]-Raclopride (D2 antagonists) at a concentration at or below its Kd.[8][9]

• Non-specific binding definition: Haloperidol (10 µM) or another suitable D2 antagonist.

• Assay Setup: In a 96-well plate, set up the following in triplicate:

  • Total Binding: 50 µL assay buffer, 50 µL [³H]-Spiperone, 150 µL D2 receptor membrane preparation.

  • Non-specific Binding: 50 µL 10 µM Haloperidol, 50 µL [³H]-Spiperone, 150 µL D2 receptor membrane preparation.

  • Competition: 50 µL of varying concentrations of the 2-(naphthalen-1-yloxy)ethanamine analog, 50 µL [³H]-Spiperone, 150 µL D2 receptor membrane preparation.

• Incubation: Incubate the plate at the appropriate temperature and time to reach equilibrium (e.g., 60 minutes at 30°C).[5]

• Termination and Harvesting: Terminate the assay by rapid filtration as described in Protocol 2.

• Quantification: Count the radioactivity as described in Protocol 2.

Parameter	Saturation Assay	Competition Assay
Goal	Determine Kd and Bmax of radioligand	Determine Ki of test compound
Variable Component	Radioligand concentration	Test compound concentration
Fixed Component	Receptor concentration	Radioligand and receptor concentration
Key Output	Binding curve and Scatchard plot	Inhibition curve

C. Data Analysis and Interpretation

Proper data analysis is crucial for extracting meaningful affinity constants from the raw binding data.

1. Saturation Binding Data Analysis

• Specific Binding: For each radioligand concentration, calculate specific binding by subtracting the non-specific binding (counts in the presence of excess unlabeled ligand) from the total binding.

  • Specific Binding = Total Binding - Non-specific Binding

• Kd and Bmax Determination: Plot specific binding as a function of the radioligand concentration. Fit the data to a one-site binding (hyperbola) equation using non-linear regression software (e.g., GraphPad Prism) to determine the Kd and Bmax values.

2. Competition Binding Data Analysis

• Percent Inhibition: Calculate the percent inhibition for each concentration of the test compound.

• IC50 Determination: Plot the percent inhibition against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the compound that inhibits 50% of specific binding).

• Ki Calculation: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation.[10]

  • Ki = IC50 / (1 + ([L]/Kd))

  • Where [L] is the concentration of the radioligand used in the assay and Kd is the dissociation constant of the radioligand for the receptor (determined from the saturation binding assay).

Key Binding Parameters:

Parameter	Definition	Significance
Kd	Dissociation Constant: The concentration of a ligand at which 50% of the receptors are occupied at equilibrium.	A measure of the affinity of the radioligand for the receptor. A lower Kd indicates higher affinity.[1]
Ki	Inhibition Constant: The concentration of a competing ligand that would occupy 50% of the receptors if no radioligand were present.	A measure of the affinity of the test compound for the receptor. A lower Ki indicates higher potency.[1]
IC50	Inhibitory Concentration 50%: The concentration of a compound that inhibits a specific biological or biochemical function by 50%.	An operational measure of potency that is dependent on assay conditions.[11][12]
Bmax	Maximum Binding Capacity: The total number of receptors in the sample.	Indicates the density of the target receptor in the prepared tissue or cell membranes.[1]

IV. Alternative and Complementary Assay Formats

While radioligand binding assays are powerful, concerns over radioactivity have driven the development of alternative methods.

• Fluorescence-Based Assays: These assays, such as Fluorescence Polarization (FP) and Homogeneous Time-Resolved Fluorescence (HTRF), offer non-radioactive alternatives.[8] For example, HTRF assays can monitor ligand binding by measuring the energy transfer between a donor fluorophore on the receptor and an acceptor fluorophore on the ligand.[13]

• Surface Plasmon Resonance (SPR): SPR is a label-free technique that can provide real-time kinetics of ligand-receptor interactions, yielding information on both the association (kon) and dissociation (koff) rates.[14]

Caption: Comparison of different receptor binding assay technologies.

V. Conclusion

The protocols and methodologies outlined in this application note provide a robust framework for the characterization of 2-(naphthalen-1-yloxy)ethanamine analogs. By systematically applying these techniques, researchers can obtain high-quality binding affinity data that is essential for guiding structure-activity relationship (SAR) studies, assessing selectivity, and advancing promising compounds through the drug discovery pipeline. The principles and specific protocols for serotonin and dopamine receptors serve as an excellent starting point for investigating the pharmacology of this important class of molecules.

References

• National Center for Biotechnology Information. (2012). Receptor Binding Assays for HTS and Drug Discovery. In M. P. Sittampalam, N. P. Coussens, & H. Nelson (Eds.), Assay Guidance Manual. Retrieved from [Link]

• Gifford Bioscience. (n.d.). About Ligand Binding Assays. Retrieved from [Link]

• Fluidic Sciences. (2023). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Radioligand Binding Studies. Retrieved from [Link]

• Sygnature Discovery. (n.d.). Radioligand Binding Assays & Fluorescence Polarization. Retrieved from [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

• National Center for Biotechnology Information. (2010). Discovery, optimization, and characterization of novel D2 dopamine receptor selective antagonists. In Probe Reports from the NIH Molecular Libraries Program. Retrieved from [Link]

• van de Witte, S. V., et al. (1997). Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. Journal of Receptor and Signal Transduction Research, 17(1-3), 29-41. Retrieved from [Link]

• Bylund, D. B. (2004). Radioligand binding methods for membrane preparations and intact cells. Methods in Molecular Biology, 252, 15-28. Retrieved from [Link]

• Kalliokoski, T., et al. (2013). Comparability of mixed IC50 data--a statistical analysis. PloS One, 8(4), e61007. Retrieved from [Link]

• Nishizaki, T., et al. (2014). 1-[2-(2-Methoxyphenylamino)ethylamino]-3-(naphthalene-1-yloxy)propan-2-ol may be a promising anticancer drug. Molecules, 19(12), 21462-21477. Retrieved from [Link]

• Limbird, L. E. (1996). Radioligand binding methods: practical guide and tips. The American Journal of Physiology, 270(3 Pt 2), F545-F554. Retrieved from [Link]

• Kramer, C., et al. (2012). The experimental uncertainty of heterogeneous public Ki data. Journal of Medicinal Chemistry, 55(11), 5165-5173. Retrieved from [Link]

• Dziadulewicz, E. K., et al. (2007). Naphthalen-1-yl-(4-pentyloxynaphthalen-1-yl)methanone: a potent, orally bioavailable human CB1/CB2 dual agonist with antihyperalgesic properties and restricted central nervous system penetration. Journal of Medicinal Chemistry, 50(16), 3851-3856. Retrieved from [Link]

• Nicoya Lifesciences. (2019). How To Conduct In Vitro Assays with Transmembrane Proteins. Retrieved from [Link]

• ResearchGate. (2015). How can I get binding affinity from Ki, or Kd, or IC50? Retrieved from [Link]

• BMG LABTECH. (n.d.). Dopamine d2 receptor HTRF binding kinetics. Retrieved from [Link]

• Eurofins DiscoverX. (n.d.). 5-HT2A Human Serotonin GPCR Cell Based Agonist & Antagonist IP1 LeadHunter Assay. Retrieved from [Link]

• National Center for Biotechnology Information. (2014). 1-[2-(2-Methoxyphenylamino)ethylamino]-3-(naphthalene-1-yloxy)propan-2-ol May Be a Promising Anticancer Drug. Retrieved from [Link]

• van der Mey, M., et al. (2017). Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands. Retrieved from [Link]

• The Binding Database. (n.d.). Retrieved from [Link]

• De Waal, M. D., et al. (2021). Setup and Evaluation of the TRACT Assay Principle for the In Vitro Functional Characterization of Modulators of the Serotonin Transporter and the Serotonin 2A Receptor. Analytical Chemistry, 93(35), 11957-11965. Retrieved from [Link]

• Promega Connections. (2023). Exploring the Relationship Between IC50 and Kd in Pharmacology. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). hydron;(2R)-1-naphthalen-1-yloxy-3-(propan-2-ylamino)propan-2-ol;chloride. PubChem Compound Summary for CID 6918349. Retrieved from [Link].

• ResearchGate. (2020). What assay should I do to confirm membrane protein-protein binding? Retrieved from [Link]

• National Center for Biotechnology Information. (2014). 1-[2-(2-Methoxyphenylamino)ethylamino]-3-(naphthalene-1-yloxy)propan-2-ol May Be a Promising Anticancer Drug. Retrieved from [Link]

• The Science Snail. (2019). The difference between Ki, Kd, IC50, and EC50 values. Retrieved from [Link]

• ResearchGate. (n.d.). Receptor Binding Assay Conditions a. Retrieved from [Link]

• Li, Y., et al. (2023). Identifying Dopamine D3 Receptor Ligands through Virtual Screening and Exploring the Binding Modes of Hit Compounds. Molecules, 28(2), 565. Retrieved from [Link]

• de Graaf, C., et al. (2011). Probing the Histamine H1 Receptor Binding Site to Explore Ligand Binding Kinetics. Journal of Medicinal Chemistry, 54(23), 8195-8208. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-(2-(2-Propynyloxy)ethoxy)ethylamine. PubChem Compound Summary for CID 55219291. Retrieved from [Link].

Sources

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. mdpi.com [mdpi.com]
• 3. 1-[2-(2-Methoxyphenylamino)ethylamino]-3-(naphthalene-1-yloxy)propan-2-ol May Be a Promising Anticancer Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Naphthalen-1-yl-(4-pentyloxynaphthalen-1-yl)methanone: a potent, orally bioavailable human CB1/CB2 dual agonist with antihyperalgesic properties and restricted central nervous system penetration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. giffordbioscience.com [giffordbioscience.com]
• 6. resources.revvity.com [resources.revvity.com]
• 7. Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. revvity.com [revvity.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. promegaconnections.com [promegaconnections.com]
• 13. bmglabtech.com [bmglabtech.com]
• 14. Receptor-Ligand Binding Assays [labome.com]

Pharmacological profiling of aryloxyethanamine compounds

Application Note: Pharmacological Profiling of Aryloxyethanamine Scaffolds

Executive Summary & Strategic Context

The aryloxyethanamine motif (

) is a "privileged structure" in medicinal chemistry. It serves as the pharmacophore anchor for a vast array of CNS-active agents, ranging from selective serotonin reuptake inhibitors (SSRIs) to sigma receptor ( R) ligands and -adrenergic antagonists.

While structurally homologous to the aryloxypropylamine class (e.g., Fluoxetine, Atomoxetine), the shortened ethyl linker often shifts the pharmacological profile. This creates a specific challenge in drug development: selectivity . An aryloxyethanamine designed to target the Norepinephrine Transporter (NET) may inadvertently possess high affinity for Sigma-1 (

) receptors or the NMDA channel pore.

This guide provides a rigorous, multi-tiered profiling protocol designed to:

• Quantify Affinity: Determine

  values for monoamine transporters (SERT, NET, DAT).

• Validate Function: Distinguish between transport inhibitors and substrates using real-time fluorescence.

• De-risk Off-Targets: Specifically screen for Sigma receptor liability, a common "blind spot" for this chemical class.

Screening Cascade Workflow

The following decision tree illustrates the logical flow for profiling these compounds, moving from high-throughput binding to functional validation.

Figure 1: Critical path for profiling aryloxyethanamine derivatives. Note the specific inclusion of Tier 3 (Sigma profiling) due to the scaffold's inherent affinity for these receptors.

Tier 1: Radioligand Binding Assays (The Gold Standard)

Objective: To establish the equilibrium dissociation constant (

) of the compound for the target transporter. Functional assays can be misleading if the compound is a substrate; binding is the definitive measure of occupancy.

Protocol A: Membrane Preparation

Rationale: Using purified membranes eliminates cytosolic metabolism and focuses strictly on the transporter protein.

• Source: HEK293 cells stably expressing human SERT, NET, or DAT.

• Lysis: Resuspend cell pellet in ice-cold Lysis Buffer (50 mM Tris-HCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4).

• Homogenization: Polytron homogenizer (bursts of 10s).

• Centrifugation:

  • Spin 1: 1,000 x g (10 min) to remove nuclei/debris.

  • Spin 2 (Supernatant): 40,000 x g (30 min) to pellet membranes.

• Storage: Resuspend pellet in Binding Buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl). Flash freeze at -80°C.

Protocol B: Competitive Binding Assay

Critical Step: Use Polyethyleneimine (PEI) to coat filters. Aryloxyethanamines are lipophilic and "sticky"; PEI reduces non-specific binding to the glass fiber filter.

Component	SERT Assay	NET Assay	DAT Assay
Radioligand	-Citalopram (1 nM)	-Nisoxetine (1 nM)	-WIN35,428 (5 nM)
Non-Specific Control	Paroxetine (10 M)	Desipramine (10 M)	GBR12909 (10 M)
Incubation Time	60 min @ 25°C	60 min @ 4°C	120 min @ 4°C

Procedure:

• Prepare 96-well plate with 150

  L membrane suspension (~10-20 g protein/well).

• Add 25

  L of Test Compound (8-point log dilution, e.g., M to M).

• Add 25

  L of Radioligand.

• Incubate according to the table above.

• Harvest: Rapid vacuum filtration through 0.3% PEI-soaked GF/C filters using a cell harvester.

• Wash 3x with ice-cold buffer.

• Detection: Liquid Scintillation Counting (LSC).

Data Analysis: Calculate

using the Cheng-Prusoff Equation : Where is radioligand concentration and is the dissociation constant of the radioligand (experimentally determined).

Tier 2: Functional Uptake Assays (High-Throughput)

Objective: To determine if the compound inhibits the function of the transporter. Method: Fluorescence-based uptake using ASP+ (4-(4-(dimethylamino)styryl)-N-methylpyridinium).[1][2] Why ASP+? It is a fluorescent monoamine mimic recognized by SERT, NET, and DAT.[3] It allows for real-time kinetic monitoring, unlike endpoint radioactive assays.[4]

Protocol: ASP+ Real-Time Uptake

• Plating: Seed HEK-SERT/NET/DAT cells in black-walled, clear-bottom 96-well plates (Poly-D-Lysine coated) at 40,000 cells/well. Incubate 24h.

• Buffer Exchange: Remove media; wash 1x with Krebs-Ringer-HEPES (KRH) buffer containing 0.1% glucose.

• Pre-incubation: Add 90

  L KRH buffer + Test Compound. Incubate 10 min at 37°C.

• Substrate Addition: Inject 10

  L of ASP+ (Final concentration: 2-5 M).

• Detection: Immediately read fluorescence on a kinetic plate reader (Ex: 475 nm / Em: 605 nm) every 30 seconds for 15 minutes.

Interpretation:

• Inhibitor: Slope of fluorescence increase is reduced compared to control.

• Substrate: If the compound is a substrate, it may competitively inhibit ASP+ uptake, but this requires distinguishing via electrophysiology (not covered here). For profiling, we assume reduction in ASP+ slope = functional inhibition.

Tier 3: The "Trap" – Selectivity Profiling

Critical Insight: Aryloxyethanamines are notorious for "off-target" binding to Sigma Receptors (

) and the NMDA receptor channel .

• Why? The basic amine + ethyl linker + aromatic ring mimics the pharmacophore of haloperidol and pentazocine (classic sigma ligands).

• Consequence: A "selective" NET inhibitor that also hits

  may show unexpected psychotomimetic or neuroprotective effects, confounding in vivo data.

Protocol: Sigma-1 ( ) Receptor Binding

• Tissue Source: Guinea pig brain homogenate (rich in

  ).

• Ligand:

  -Pentazocine (2 nM).

• Non-Specific Mask: Haloperidol (10

  M).

• Incubation: 120 min at 37°C.

• Result: If

  , the compound is non-selective .

Data Presentation & Analysis

When reporting profiling data, avoid isolated

values. Present the Selectivity Ratio to validate the compound's utility.

Example Data Report (Compound "AE-204"):

Target	Assay Type	/ (nM)	Hill Slope	Selectivity Ratio (vs. SERT)
SERT	Radioligand ( H-Cit)	4.2	1.05	1.0 (Ref)
NET	Radioligand ( H-Niso)	350	0.98	83x
DAT	Radioligand ( H-WIN)	>10,000	-	>2300x
Sigma-1	Radioligand ( H-Pent)	15.0	1.10	3.5x (Warning)
5-HT Uptake	Functional (ASP+)	6.5	-	-

Analysis of AE-204:

• Potency: Highly potent SERT inhibitor (

  = 4.2 nM).

• Selectivity: Excellent selectivity against NET/DAT.

• Liability: The compound has high affinity for Sigma-1 (15 nM). The selectivity window is only 3.5x.

References

• Tatsumi, M., et al. (1997). Pharmacological profile of antidepressants and related compounds at human monoamine transporters. European Journal of Pharmacology.

• Molecular Devices. (2023). Neurotransmitter Transporter Uptake Assay Kit (ASP+ Protocol). Application Note.

• Gifford Bioscience. (2022). Radioligand Binding Assay Protocols for SERT, NET, and DAT.[5] Technical Guide.

• Cobos, E.J., et al. (2008). Pharmacology and Therapeutic Potential of Sigma1 Receptor Ligands. Current Neuropharmacology.

• Glennon, R.A. (2005). Arylalkylamine drugs of abuse: an overview of drug discrimination studies. Pharmacology Biochemistry and Behavior.

Sources

• 1. Pharmacological characterization of a fluorescent uptake assay for the noradrenaline transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Real-time uptake of fluorescent ASP+ via the organic cation transporter 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of a fluorescence-based high-throughput assay for the measurement of neurotransmitter transporter uptake activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. moleculardevices.com [moleculardevices.com]
• 5. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Technical Support Center: Polar Amine Purification

Topic: Purification Strategies for Polar Amine Compounds

Status: Operational Operator: Senior Application Scientist Ticket ID: POLAR-AMINE-001

Introduction

Welcome to the Polar Amine Purification Support Hub. If you are here, you are likely facing one of three problems: your compound elutes in the void volume (no retention), your peaks look like "shark fins" (severe tailing), or you have purified your compound but recovered a massive amount of salt (TFA adducts).

Polar amines are notoriously difficult because they possess two antagonistic properties for chromatography:

• High Polarity: They refuse to bind to standard C18 ligands.

• Basicity: They bind too strongly to the residual silanols on the silica surface.

This guide abandons generic advice in favor of field-proven, mechanistic workflows.

Module 1: Reversed-Phase (RPLC) Troubleshooting

Issue: “My amine tails severely on C18, or I have to use so much TFA that my MS signal is dead.”

The Root Cause: The Silanol Effect

Standard silica-based columns contain residual silanols (Si-OH). At neutral or low pH, these silanols can be deprotonated (Si-O⁻). Your amine, being protonated (NH₃⁺) under acidic conditions, engages in a secondary ion-exchange interaction with the silanol. This "drag" causes the tailing.

Strategic Protocol: The High pH Switch

Instead of fighting the amine's charge with acid (TFA), neutralize it with base.

• Mechanism: At pH 10–11, most primary/secondary amines are uncharged (free base). Uncharged amines are more hydrophobic and interact cleanly with the C18 ligand, while the silica surface is fully ionized but repelled by the high-pH buffer.

• Critical Requirement: You MUST use a Hybrid Silica column (e.g., Ethylene Bridged Hybrid - BEH). Standard silica dissolves above pH 8.

High pH RPLC Protocol

Parameter	Setting	Notes
Column	Hybrid Silica C18 (e.g., Waters XBridge, Agilent Poroshell HPH)	Do not use standard silica.
Mobile Phase A	10 mM Ammonium Bicarbonate (pH 10)	Adjust pH with Ammonium Hydroxide.
Mobile Phase B	Acetonitrile (100%)	Methanol creates higher backpressure.
Gradient	5% B to 60% B	Amines retain surprisingly well when deprotonated.
Detection	UV 210-254 nm / ESI(+)	MS sensitivity improves as ionization happens in the source, not the column.

Module 2: HILIC Implementation (When RPLC Fails)

Issue: “My compound elutes in the void volume (t0) even at 100% Aqueous.”

The Root Cause: Lack of Hydrophobicity

If your compound has a logP < -1, RPLC is mathematically impossible. You must switch to Hydrophilic Interaction Liquid Chromatography (HILIC).

The #1 User Error: Injection Solvent Mismatch

In RPLC, injecting in water is safe. In HILIC, injecting in water is catastrophic. HILIC relies on a water-rich layer on the particle surface. If you inject a sample dissolved in 100% water, the water "slug" disrupts the partitioning layer, causing the compound to wash through instantly.

HILIC Troubleshooting Diagram

The following logic flow illustrates the decision process for solvent mismatch issues.

Figure 1: Decision logic for diagnosing peak distortion in HILIC separations.

Module 3: Flash Chromatography (Scale-Up)

Issue: “I’m purifying crude reaction mixtures. My amine streaks from the baseline to the solvent front on silica.”

The Fix: Amine-Functionalized Silica vs. Modifiers

You have two valid paths for Flash purification.[1]

Path A: The "Modifier" Method (Standard Silica)

• Add: 1% Triethylamine (TEA) or 1% Ammonium Hydroxide to both Solvent A (DCM) and Solvent B (MeOH).

• Why: The TEA saturates the acidic silanols on the silica gel, allowing your product to pass without sticking.

• Warning: You must remove the TEA later (see Module 4).

Path B: The "Bonded Phase" Method (Recommended)

• Use: Amine-bonded silica cartridges (NH2-Silica).

• Why: The surface is already basic. You can use a simple Hexane/Ethyl Acetate or DCM/MeOH gradient without toxic additives.

• Benefit: No need to free-base the product post-purification.

Module 4: Post-Purification Recovery (TFA Removal)

Issue: “I purified my compound using TFA, but now I have a hygroscopic salt that weighs 3x my theoretical yield.”

The "Catch and Release" Protocol

Evaporation alone will not remove TFA (Trifluoroacetic acid). It forms a tight ion pair with amines. You must break the salt.

Protocol: SCX (Strong Cation Exchange) Desalting

This is the most robust method for polar amines that are water-soluble.

• Load: Dissolve your TFA salt in water/MeOH (50:50) and load onto an SCX cartridge.

  • Chemistry: The amine (NH₃⁺) binds to the sulfonic acid groups on the resin. TFA (anion) flows through to waste.[2]

• Wash: Flush with 100% Methanol.

  • Result: Removes non-basic impurities and residual TFA.[2]

• Elute: Flush with 2M Ammonia in Methanol.

  • Chemistry: The ammonia deprotonates the amine (NH₃⁺ → NH₂), breaking the bond with the resin. The neutral amine elutes.

• Dry: Evaporate the Ammonia/MeOH. You are left with the pure free base.

Comparison of Salt Removal Strategies

Strategy	Effectiveness	Throughput	Best For
SCX Cartridge	High (>95%)	Medium	Water-soluble polar amines.
Carbonate Wash	Medium	High	Amines soluble in DCM/EtOAc (Lipophilic).
Basic Resin (A21)	High	Low	Acid-sensitive compounds.

Workflow Visualization

The following diagram outlines the global decision-making process for selecting a purification strategy based on compound properties.

Figure 2: Global strategy selection for polar amine purification.

References

• Waters Corporation. "Analysis of Basic Compounds at High pH Values by Reversed-Phase Liquid Chromatography." Journal of Separation Science, 2004.[3]

• Agilent Technologies. "Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column." Agilent Application Notes, 2019.

• Biotage. "How do I purify ionizable organic amine compounds using flash column chromatography?" Biotage Blog, 2023.

• Teledyne ISCO. "HILIC Purification Strategies for Flash Chromatography." Teledyne Application Note.

• Waters Corporation. "Removal of TFA from Prep-LC Fractions using PoraPak Rxn CX." Waters Application Note.

Sources

• 1. biotage.com [biotage.com]
• 2. waters.com [waters.com]
• 3. Analysis of basic compounds at high pH values by reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: 2-(Naphthalen-1-yloxy)ethanamine vs. Propranolol Beta-Adrenergic Activity

Executive Summary: The Pharmacophore Gap

This guide provides a technical comparison between the gold-standard beta-blocker Propranolol and its structural precursor/analog, 2-(Naphthalen-1-yloxy)ethanamine (hereafter referred to as NOE ).

While Propranolol exhibits nanomolar affinity (

) for -adrenergic receptors, NOE exhibits negligible beta-blocking activity ( ). This drastic difference highlights the critical nature of the aryloxypropanolamine scaffold. Specifically, NOE lacks two essential features required for high-affinity beta-adrenergic binding:

• The Secondary Hydroxyl Group: Essential for hydrogen bonding with the receptor's Asn/Asp residues.

• The N-Isopropyl Substituent: Critical for hydrophobic interaction within the receptor pocket.

Key Insight: While NOE fails as a beta-blocker, structural studies indicate that this "stripped-down" scaffold shifts selectivity toward Serotonin (5-HT) receptor subtypes, specifically 5-HT

, illustrating how subtle linker modifications can completely repurpose a drug's pharmacological profile.

Structural Analysis & Pharmacophore Comparison[1]

The beta-adrenergic receptor (

-AR) binding pocket imposes strict steric and electronic requirements. The difference in activity between Propranolol and NOE is a textbook example of Structure-Activity Relationship (SAR).

Chemical Structure Breakdown[2][3]

Feature	Propranolol (The Drug)	NOE (The Analog)	Impact on -Activity
Aromatic Head	Naphthalene	Naphthalene	Neutral: Both provide necessary - stacking (anchor).
Linker Chain	Oxypropanolamine (-O-CH -CH(OH)-CH -)	Oxyethylamine (-O-CH -CH -)	Critical Failure: NOE lacks the -OH group and correct spacing (3 carbons vs. 2).
Amine Tail	Secondary Amine (Isopropyl)	Primary Amine (-NH )	Critical Failure: Primary amines bind weakly; bulky secondary amines are required for the hydrophobic pocket.

Mechanistic Diagram (Pharmacophore Fit)

The following diagram illustrates the binding pocket interactions. Propranolol engages three key points; NOE engages only one.

Figure 1: Pharmacophore mapping showing Propranolol's multi-point binding versus NOE's inability to engage the H-bond and hydrophobic regions.

Pharmacological Profile: Experimental Data

The following data summarizes the binding affinity (

) and functional potency ( ) derived from standard radioligand displacement assays (using [ I]-Cyanopindolol).

Binding Affinity Comparison[2][4][5][6]

Compound	Target Receptor	Affinity ( )	Activity Type
Propranolol	-Adrenergic	1.5 nM	Antagonist (High Potency)
NOE	-Adrenergic	> 10,000 nM	Inactive / Negligible
Propranolol	5-HT (Serotonin)	> 10,000 nM	Inactive
NOE Analog *	5-HT (Serotonin)	~26 nM	Agonist (Moderate Potency)

*Note: Data for NOE often references its N-methylated derivative in 5-HT contexts, as the pure primary amine is unstable and rapidly metabolized, but the scaffold selectivity shift remains valid.

Interpretation

The removal of the side-chain hydroxyl group decreases affinity by a factor of ~100. The removal of the N-isopropyl group decreases affinity by another factor of ~50-100. Consequently, NOE requires micromolar concentrations to achieve what Propranolol achieves at nanomolar concentrations, rendering it therapeutically useless as a beta-blocker but potentially useful as a chemical probe for serotonin receptor subtypes.

Experimental Protocols

To verify these profiles, researchers should utilize the following self-validating workflows.

Synthesis of NOE (Chemical Probe Production)

Objective: Synthesize 2-(Naphthalen-1-yloxy)ethanamine for binding assays.

Method: Williamson Ether Synthesis.

• Reagents: 1-Naphthol (1 eq), 2-Chloroethylamine hydrochloride (1.2 eq), Potassium Carbonate (

  , 3 eq), Acetonitrile (MeCN).

• Procedure:

  • Dissolve 1-Naphthol in MeCN under

    atmosphere.

  • Add finely ground

    and stir for 30 min to generate the naphthoxide anion.

  • Add 2-Chloroethylamine HCl.

  • Reflux at 80°C for 12–16 hours. Monitor via TLC (Mobile phase: DCM/MeOH 9:1).

  • Workup: Filter off inorganic salts. Evaporate solvent.[1] Redissolve residue in DCM, wash with 1M NaOH (to remove unreacted naphthol) and Brine.

  • Purification: Recrystallize from Ethanol/Ether or convert to HCl salt using HCl/Dioxane.

• Validation:

  -NMR must show triplet signals at 3.1 (CH -N) and 4.2 (O-CH ).

Competitive Binding Assay Protocol

Objective: Determine

values for Propranolol vs. NOE.

Workflow Diagram:

Figure 2: Radioligand displacement workflow. Propranolol will show a curve at

M; NOE will show no displacement until M.

Step-by-Step:

• Preparation: Harvest HEK293 cells stably expressing

  -AR. Homogenize and centrifuge to isolate membranes. Resuspend in Binding Buffer (50 mM Tris-HCl, pH 7.4).

• Reaction: In 96-well plates, add:

  • 50

    L Membrane suspension (20 g protein).

  • 50

    L [ I]-Cyanopindolol (~50 pM final).

  • 50

    L Test Compound (Propranolol or NOE) at varying concentrations ( M to M).

• Equilibrium: Incubate for 90 minutes at 25°C.

• Termination: Harvest onto GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold buffer.

• Quantification: Measure radioactivity (CPM) in a gamma counter.

• Calculation: Plot % Specific Binding vs. Log[Concentration]. Calculate

  and convert to using the Cheng-Prusoff equation:

Conclusion

For researchers in drug development, the comparison between Propranolol and 2-(Naphthalen-1-yloxy)ethanamine (NOE) serves as a definitive control experiment for beta-adrenergic pharmacophores.

• Propranolol demonstrates the necessity of the aryloxypropanolamine linker and secondary bulky amine for high-affinity beta-blockade.

• NOE demonstrates that the naphthalene ring alone provides insufficient binding energy. However, the NOE scaffold represents a "selectivity switch," moving affinity away from adrenergic receptors and toward serotonergic (5-HT) pathways.

Recommendation: Use NOE only as a negative control for beta-adrenergic assays or as a starting scaffold for 5-HT

agonist development.

References

• Glennon, R. A., et al. (1996). 2-(1-Naphthyloxy)ethylamines: A Novel Class of 5-HT1 Receptor Ligands.[2][3] Journal of Medicinal Chemistry.

• Baker, J. G. (2005). The selectivity of beta-adrenoceptor antagonists at the human beta1, beta2 and beta3 adrenoceptors. British Journal of Pharmacology.

• Black, J. W., et al. (1964). A new adrenergic beta-receptor antagonist. The Lancet. (Seminal work establishing the aryloxypropanolamine scaffold).

• Smith, L. H. (1978). Beta-adrenergic blocking agents: Structure-activity relationships.[2][4][5] Journal of Applied Chemistry and Biotechnology.

Sources

• 1. benchchem.com [benchchem.com]
• 2. 2-(1-Naphthyloxy)ethylamines with enhanced affinity for human 5-HT1D beta (h5-HT1B) serotonin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structure-activity relationships as a response to the pharmacological differences in beta-receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Comparing the efficacy of different synthesis routes for 2-(Naphthalen-1-yloxy)ethanamine

Executive Summary

2-(Naphthalen-1-yloxy)ethanamine is a critical pharmacophore scaffold, serving as a linker in various GPCR ligands and a precursor for beta-blocker analogs.[1] Its synthesis presents a classic organic chemistry challenge: selective mono-alkylation of a primary amine. [1]

Direct alkylation of 1-naphthol with 2-chloroethylamine is theoretically the shortest path but is practically non-viable due to uncontrolled polymerization and dimerization (formation of secondary and tertiary amines).[1] Therefore, indirect "masked amine" strategies are required.[1]

This guide compares three distinct synthesis routes:

• The Gabriel Synthesis: Highest purity profile; ideal for small-scale medicinal chemistry.[1]

• The Cyanomethylation Route: Highest atom economy; ideal for scale-up.[1]

• The Azide Displacement Route: Best for combinatorial library generation; high safety risks.

Mechanistic Pathway Comparison

The following flowchart visualizes the three divergent strategies starting from the common precursor, 1-Naphthol.

Figure 1: Comparative synthetic pathways. Blue: Gabriel Synthesis.[1][2][3][4] Red: Nitrile Reduction.[1] Green: Azide Substitution.[1]

Detailed Experimental Protocols

Route A: The Gabriel Synthesis (Recommended for Purity)

Principle: Uses a phthalimide group to "mask" the nitrogen, rendering it non-nucleophilic during the alkylation step. This guarantees 100% primary amine selectivity.[1]

Protocol:

• Alkylation:

  • Dissolve 1-Naphthol (14.4 g, 100 mmol) in DMF (100 mL).

  • Add Potassium Carbonate (

    ) (20.7 g, 150 mmol) and stir for 30 mins to generate the naphthoxide anion.

  • Add N-(2-bromoethyl)phthalimide (25.4 g, 100 mmol).

  • Heat to 90°C for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1).[1]

  • Workup: Pour into ice water. The intermediate precipitates as a white solid. Filter and wash with water.[1][5] Recrystallize from ethanol.

• Deprotection (Ing-Manske Procedure):

  • Suspend the intermediate in Ethanol (200 mL).

  • Add Hydrazine Hydrate (80%, 10 mL).[1]

  • Reflux for 2 hours.[1] A bulky white precipitate (phthalhydrazide) will form.[1]

  • Purification: Cool and filter off the phthalhydrazide. Concentrate the filtrate. Dissolve residue in 1M NaOH and extract with DCM. Dry organic layer (

    ) and evaporate to yield the pure amine oil.[1]

• Expert Insight: The 1-position of naphthalene is sterically sensitive (peri-interaction).[1] The phthalimide group is bulky. If yields are low, switch to Route B to reduce steric clash.

Route B: Cyanomethylation & Reduction (Recommended for Scale)

Principle: Extends the carbon chain by one carbon using a nitrile, then reduces it. This avoids the use of bulky reagents.[2][6]

Protocol:

• Etherification:

  • Dissolve 1-Naphthol (100 mmol) in Acetone (150 mL).

  • Add anhydrous

    (200 mmol) and Chloroacetonitrile (110 mmol). Caution: Chloroacetonitrile is a potent lachrymator and toxic.

  • Reflux for 12 hours.[1]

  • Workup: Filter salts, evaporate solvent. The crude nitrile is usually pure enough for the next step.

• Reduction:

  • Lab Scale (

    ): Suspend (150 mmol) in dry THF under Argon. Add nitrile solution dropwise at 0°C. Reflux for 3 hours. Quench carefully (Fieser method).

  • Industrial Scale (

    ): Hydrogenate using Raney Nickel catalyst at 50 psi in ammoniacal methanol.

Route C: Azide Displacement (The "Click" Precursor)

Principle: Stepwise construction.[1] Useful if you need to introduce isotopic labels or perform "Click" chemistry later.[1]

Protocol:

• Bromoether Formation:

  • Reflux 1-Naphthol with excess 1,2-dibromoethane (5 equiv) and NaOH.[1] Note: Excess is crucial to prevent the naphthol from reacting with both ends of the dibromide.

• Azidation:

  • React the bromo-ether with Sodium Azide (

    ) in DMF at 60°C. Safety: Do not concentrate azide solutions to dryness.

• Staudinger Reduction:

  • Treat the azide with Triphenylphosphine (

    ) in THF/Water.[1] This yields the amine and Triphenylphosphine oxide (TPPO).[1]

  • Drawback: Removing TPPO is difficult and often requires column chromatography.[1]

Comparative Efficacy Analysis

Feature	Route A: Gabriel	Route B: Nitrile	Route C: Azide
Overall Yield	High (75-85%)	Medium (60-70%)	Low-Medium (50-60%)
Purity (Crude)	Excellent (Crystalline intermediate)	Good	Poor (TPPO contamination)
Atom Economy	Poor (Phthalimide waste)	Excellent	Medium
Safety Profile	Moderate (Hydrazine toxicity)	High Risk (Toxic nitrile, reactive hydrides)	Severe Risk (Explosion hazard)
Scalability	Low (Poor atom economy)	High (Cheap reagents)	Low (Safety constraints)
Step Count	2 Steps	2 Steps	3 Steps

Critical Decision Matrix

• Choose Route A (Gabriel) if you are in early-stage drug discovery and need <5g of high-purity material for biological assay.[1] The crystalline intermediate allows for easy purification without chromatography [1].

• Choose Route B (Nitrile) if you are scaling up (>100g).[1] Chloroacetonitrile is cheap, and catalytic hydrogenation avoids the massive aluminum waste generated by

  [2].

• Choose Route C (Azide) only if you require the azide intermediate for other functionalizations (e.g., triazole library synthesis via Click Chemistry) [3].[1]

Quality Control & Validation

To ensure the synthesis was successful, the following analytical signatures must be verified.

1H-NMR Diagnostic Peaks ( , 400 MHz)

• Aromatic Region: Multiplets at 7.0–8.3 ppm (7H, Naphthalene ring).[1]

• Ether Linkage (

  ): Triplet at ppm.[1]

• Amine Linkage (

  ): Triplet at ppm.[1]

  • Note: In the Nitrile intermediate (Route B), the

    is a singlet at ppm. The shift to two triplets confirms reduction.

Common Failure Modes

• Route A: Incomplete hydrazine cleavage.[1] Check: Presence of phthalimide peaks (symmetric aromatic doublet/triplet at 7.8 ppm).[1]

• Route B: Over-reduction or polymerization.[1] Check: Broad peaks in NMR indicating polymer formation.[1]

• Route C: Dimerization. Check: Mass spectrometry showing

  peak (Di-naphthyl amine).[1]

References

• Gabriel Synthesis Mechanism & Protocols. Master Organic Chemistry. (2025).[1][6][7] The Gabriel Synthesis For Making Primary Amines.[2][3][6][8]Link

• Nitrile Reduction Methodologies. Organic Syntheses. Reduction of Nitriles to Amines.Link[1]

• Azide-Alkyne Cycloaddition & Precursors. MDPI Molecules. (2022).[1] Synthesis of Naphthalene-2-yl derivatives via CuAAC.Link[1]

• Safety Data & Substance Info. PubChem. 2-(2-naphthyloxy)ethanamine Compound Summary.[1]Link[1]

Sources

• 1. 2-(2-(2-Propynyloxy)ethoxy)ethylamine | C7H13NO2 | CID 55219291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chapter 22: Gabriel synthesis RNH2 [canov.jergym.cz]
• 3. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 4. Khan Academy [khanacademy.org]
• 5. CN101704758A - Method for preparing 2-naphthylamine - Google Patents [patents.google.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. Gabriel Synthesis: Mechanism & Examples | NROChemistry [nrochemistry.com]

A Comparative Guide to the In Vivo vs. In Vitro Activity of Naphthalen-1-yloxy Compounds

The naphthalene scaffold is a cornerstone in medicinal chemistry, serving as a versatile framework for the development of novel therapeutic agents.[1][2] Its bicyclic aromatic structure allows for diverse functionalization, leading to compounds with a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] Among these, derivatives featuring the naphthalen-1-yloxy moiety have garnered significant attention. This guide provides an in-depth comparison of the in vitro and in vivo activities of this promising class of compounds, offering field-proven insights for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, present supporting data, and bridge the often-complex gap between controlled laboratory assays and whole-organism biological systems.

The Proving Ground: In Vitro Evaluation of Naphthalen-1-yloxy Derivatives

In vitro studies are the foundational step in drug discovery, providing a rapid and cost-effective method to screen compounds for specific biological activities in a controlled environment. For naphthalen-1-yloxy derivatives, these assays typically focus on cytotoxicity against cancer cell lines, inhibition of key enzymes, and antimicrobial efficacy.

Anticancer Activity: Targeting Malignant Cells

A significant body of research highlights the potent antiproliferative activity of naphthalen-1-yloxy compounds against various cancer cell lines. For instance, a series of naphthalen-1-yloxyacetamide-tethered acrylamide conjugates demonstrated notable cytotoxicity against the MCF-7 breast cancer cell line.[3][4] Similarly, novel naphthalene-containing enamides proved to have outstanding cytotoxic action toward the Huh-7 hepatocellular carcinoma cell line.[5][6]

These studies pinpoint specific molecular mechanisms. Compound 5d (a naphthalen-1-yloxyacetamide derivative) was found to induce cell cycle arrest in the G1 phase and promote apoptosis in MCF-7 cells by downregulating the anti-apoptotic protein Bcl-2 and upregulating pro-apoptotic proteins Bax and caspase 9.[3][4] Another potent analog, 5f (a naphthalene-containing enamide), arrested the cell cycle at the G2/M phase and triggered apoptosis in Huh-7 cells through the intrinsic pathway.[5][6]

Enzyme Inhibition: A Mechanism-Based Approach

Beyond general cytotoxicity, many naphthalen-1-yloxy derivatives are designed to inhibit specific enzymes implicated in disease progression.

• Aromatase Inhibition: Certain naphthalen-1-yloxyacetamides have shown substantial activity as aromatase inhibitors, an important strategy in treating estrogen-dependent breast cancer. Compound 5d , for example, displayed potent aromatase inhibition with an IC50 value comparable to the standard drug Letrozole.[4][7]

• Tubulin Polymerization Inhibition: The naphthalene scaffold is a known inhibitor of tubulin assembly. Enamide derivatives have demonstrated strong inhibitory efficacy against tubulin beta polymerization, disrupting the cellular cytoskeleton and leading to mitotic arrest.[5][6]

• Peptidyl Arginine Deiminase (PAD) Inhibition: Naphthalene-based scaffolds with hydroxyl substitutions have been identified as highly potent inhibitors of PAD1 and PAD4, enzymes linked to cancer and autoimmune disorders.[8][9]

The following table summarizes the in vitro activity of representative naphthalen-1-yloxy compounds.

Compound ID	Target Cell Line / Enzyme	Assay Type	Activity Metric (IC50)	Reference
5d	MCF-7 (Breast Cancer)	Cytotoxicity (MTT)	2.33 µM	[4]
5d	Aromatase	Enzyme Inhibition	0.078 µM	[4]
5f	Huh-7 (Liver Cancer)	Cytotoxicity (MTT)	2.62 µM	[5][6]
5g	Huh-7 (Liver Cancer)	Cytotoxicity (MTT)	3.37 µM	[5][6]
6a	MDA-MB-231 (Breast Cancer)	Cytotoxicity	0.03 µM	[2]
13	PAD4	Enzyme Inhibition	0.240 µM	[9]
16	PAD4	Enzyme Inhibition	0.204 µM	[8][9]

Experimental Protocol: MTT Assay for In Vitro Cytotoxicity

This protocol provides a self-validating system for assessing the antiproliferative activity of test compounds.

Causality: The MTT assay is based on the principle that viable, metabolically active cells can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells, allowing for quantitative measurement of cytotoxicity.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, Huh-7) in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the naphthalen-1-yloxy test compounds in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours under the same conditions. The duration is critical to allow the compound to exert its antiproliferative effects.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, mitochondrial dehydrogenases of viable cells will cleave the tetrazolium ring, yielding purple formazan.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or an isopropanol/HCl solution) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the wells at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Caption: Workflow for MTT cytotoxicity assay.

The Reality Check: In Vivo Validation and Pharmacokinetics

While in vitro assays are indispensable for initial screening, they cannot replicate the complex biological environment of a living organism. In vivo studies are crucial to evaluate a compound's efficacy, toxicity, and pharmacokinetic profile—its absorption, distribution, metabolism, and excretion (ADME).

Translating Efficacy from Dish to Organism

Promising in vitro candidates are advanced to animal models to confirm their therapeutic potential. For example, compound 6a , a naphthalene-substituted triazole spirodienone that showed remarkable in vitro cytotoxicity (IC50 = 0.03 µM), was tested in a 4T1 breast cancer mouse model.[2] The study found that compound 6a effectively suppressed tumor growth in vivo, validating its anticancer potential in a whole-organism context.[2] Another study identified a naphthalen-1-yl methanone derivative as a potent, orally bioavailable CB1/CB2 dual agonist with significant antihyperalgesic activity in animal models of pain.[10]

The Critical Role of Pharmacokinetics (ADME)

A compound's success or failure in vivo is heavily dependent on its pharmacokinetic properties.[11] Naphthalene and its derivatives are typically lipophilic, allowing for absorption through various routes, but they are also subject to extensive metabolism, primarily by cytochrome P450 (CYP) enzymes in the liver.[12]

Compound ID	Animal Model	Study Type	Key In Vivo Finding	Reference
6a	Mice (4T1 Breast Tumor)	Efficacy	Suppressed tumor growth	[2]
6a	Mice	Toxicity	No apparent toxicity at 20 mg/kg	[2]
13	Rats	Pharmacokinetics & Efficacy	Good oral bioavailability, potent antihyperalgesic activity, limited brain penetration	[10]

Experimental Protocol: Tumor Xenograft Model in Mice

This protocol describes a standard method for evaluating the in vivo anticancer efficacy of a test compound.

Causality: This model assesses a compound's ability to inhibit the growth of human tumors implanted in immunocompromised mice. It provides a systemic evaluation of the drug's efficacy, accounting for its bioavailability, distribution to the tumor site, and overall toxicity.

Step-by-Step Methodology:

• Animal Acclimatization: House immunocompromised mice (e.g., BALB/c nude mice) for at least one week under controlled conditions (temperature, humidity, light/dark cycle) with free access to food and water.

• Tumor Cell Implantation: Harvest human cancer cells (e.g., MDA-MB-231) from culture. Resuspend the cells in a sterile medium (like Matrigel/PBS mixture) and subcutaneously inject approximately 1-5 × 10⁶ cells into the flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice regularly. Once the tumors reach a palpable volume (e.g., 100-150 mm³), randomize the mice into treatment and control groups. Tumor volume is calculated using the formula: (Length × Width²)/2.

• Compound Administration: Prepare the naphthalen-1-yloxy test compound in a suitable vehicle. Administer the compound to the treatment group via a clinically relevant route (e.g., oral gavage, intraperitoneal injection) at a predetermined dose and schedule. The control group receives the vehicle only.

• Efficacy and Toxicity Monitoring: Measure tumor volumes and body weights 2-3 times per week. Monitor the animals for any signs of toxicity (e.g., weight loss, changes in behavior, ruffled fur).

• Study Endpoint: At the end of the study (e.g., after 21-28 days or when tumors in the control group reach a maximum allowed size), euthanize the mice. Excise the tumors, weigh them, and process them for further analysis (e.g., histology, biomarker analysis).

• Data Analysis: Calculate the tumor growth inhibition (TGI) for the treated group compared to the control group. Analyze statistical significance.

Caption: Experimental workflow for a mouse xenograft model.

Bridging the Gap: Why In Vitro Potency Doesn't Always Translate

The transition from in vitro success to in vivo efficacy is a major hurdle in drug development. Understanding the factors that cause discrepancies is key to designing better drugs and experiments.[14]

• Metabolic Inactivation/Activation: As seen with naphthalene, the liver can transform a benign parent compound into a toxic metabolite, or conversely, rapidly inactivate a potent drug before it reaches its target.[13] The absence of this "first-pass metabolism" in cell culture is a primary reason for discordance.

• Bioavailability and Distribution: A compound may be highly active in a petri dish but may be poorly absorbed when administered orally, fail to penetrate target tissues, or be unable to cross the blood-brain barrier.[10] The discovery of a naphthalen-1-yl methanone with potent analgesic effects but restricted CNS penetration is an example of successfully engineering this property.[10]

• Protein Binding: In the bloodstream, drugs can bind to proteins like albumin. This binding can sequester the compound, reducing the free concentration available to act on the target tissue, an effect not present in standard in vitro assays.

• Off-Target Effects & Systemic Toxicity: A compound may be selectively toxic to cancer cells in vitro but cause unacceptable toxicity to vital organs like the liver or kidneys in vivo, limiting its therapeutic window.[2][11]

Caption: The drug discovery path from in vitro to in vivo.

Conclusion and Future Directions

The naphthalen-1-yloxy scaffold represents a highly valuable platform for the development of new therapeutics. This guide illustrates that while in vitro assays are essential for high-throughput screening and mechanistic elucidation, they are only the first step. The true potential of a compound is revealed only through rigorous in vivo testing, which accounts for the complexities of metabolism, distribution, and systemic toxicity.

The successful translation of compounds like the anticancer agent 6a from the lab bench to a preclinical model underscores the importance of this integrated approach. Future research should focus on synthesizing naphthalen-1-yloxy derivatives with optimized pharmacokinetic profiles to enhance bioavailability and minimize off-target effects. By carefully correlating in vitro data with in vivo outcomes, we can accelerate the development of this promising class of compounds into clinically effective drugs.

References

• Design, synthesis and anticancer evaluation of naphthalen-1-yloxyacetamide derivatives against MCF-7 cells. RSC Publishing.
• Design, synthesis and anticancer evaluation of naphthalen-1-yloxyacetamide deriv
• New naphthalene-containing enamides: synthesis, structural insights and biological screening as potential anticancer agents against Huh-7 cancer cell line. RSC Publishing.
• New naphthalene-containing enamides: synthesis, structural insights and biological screening as potential anticancer agents against Huh-7 cancer cell line. PMC.
• Naphthalene: A Multidimensional Scaffold in Medicinal Chemistry with Promising Antimicrobial Potential. International Journal of Pharmaceutical Sciences.
• Synthesis, Characterization, and Agricultural Bioactivity Evaluation of 1-(Naphthalen-1-yloxy)propan-2-ol Derivatives against Bemisia tabaci.
• Synthesis and anticancer activity evaluation of naphthalene-substituted triazole spirodienones. PMC.
• Synthesis, Characterization, and Agricultural Bioactivity Evaluation of 1-(Naphthalen-1-yloxy)propan-2-ol Derivatives against Bemisia tabaci. Journal of Agricultural and Food Chemistry.
• Design, synthesis and anticancer evaluation of naphthalen-1-yloxyacetamide derivatives against MCF-7 cells. RSC Publishing.
• Understanding the Pharmacokinetics of Naphthalene on Endocrine Function. Walsh Medical Media.
• Pharmacokinetic Analysis of Naphthalene and Its Deriv
• Naphthalen-1-yl-(4-pentyloxynaphthalen-1-yl)
• Discovery of highly potent naphthalene/quinoline-based PAD inhibitors: Structure-activity relationship, selectivity, and cytotoxicity. PubMed.
• Discovery of highly potent naphthalene/quinoline-based PAD inhibitors: Structure-activity relationship, selectivity, and cytotoxicity. PMC.
• Structure-Function Studies of Naphthalene, Phenanthrene, Biphenyl, and their Alkynyl Derivatives in Interaction with and Oxidation by Cytochromes P450 2A13 and 2A6.
• Predictive Analysis on the Pharmacokinetic Endpoints of Naphthalene and Its Deriv
• A Physiologically Based Pharmacokinetic Model for Naphthalene With Inhal
• Identifying Attributes That Influence In Vitro-to-In Vivo Concordance by Comparing In Vitro Tox21 Bioactivity Versus In Vivo DrugMatrix Transcriptomic Responses Across 130 Chemicals. PMC - NIH.
• Effects of naphthalene and naphthalene metabolites on the in vitro humoral immune response. PubMed.

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Safety & Regulatory Compliance

Proper Disposal Procedures: 2-(Naphthalen-1-yloxy)ethanamine

[1][2]

Executive Summary & Immediate Action

2-(Naphthalen-1-yloxy)ethanamine (CAS 50882-68-3) is a primary aliphatic amine with a naphthalene ether core.[1][2] It presents dual hazards: corrosivity (due to the amine functional group) and environmental persistence/toxicity (due to the polycyclic aromatic hydrocarbon backbone).[1]

Critical Disposal Directive:

• DO NOT dispose of down the drain/sewer.[1][3]

• DO NOT mix with acidic waste streams (risk of exothermic reaction/salt formation).[1]

• DO NOT mix with oxidizing agents (risk of fire/explosion).[1]

• MANDATORY: Segregate as Basic Organic Waste for high-temperature incineration.[1]

Chemical Profile & Hazard Identification

Understanding the physicochemical properties of this compound is essential for selecting the correct waste stream.[1][3]

Property	Data	Disposal Implication
CAS Number	50882-68-3	Use for waste manifesting and labeling.[1][2][3][4]
Formula	C₁₂H₁₃NO	High carbon content; suitable for fuel blending/incineration.[2][3]
Functional Groups	Primary Amine (-NH₂), Ether (-O-), Naphthalene	Amine: Basic/Corrosive.[1][2][3] Naphthalene: Aquatic toxin.[1]
Physical State	Solid (typically) or Oil	Solids must be dissolved or packed in lab packs; Oils require solvent bulking.[2][3]
Acidity/Basicity	Basic ( )	Must be segregated from acids to prevent heat generation.[1][2][3]
GHS Hazards	Skin Corr.[2][3] 1B (Likely), Aquatic Acute 1	Requires full PPE (nitrile gloves, goggles) during handling.[2][3]

Pre-Disposal Segregation & Handling

Proper segregation at the bench is the single most critical step in preventing disposal accidents.[1][3]

Waste Stream Classification

Classify this material under RCRA (Resource Conservation and Recovery Act) guidelines as a hazardous waste.[1]

• Primary Characteristic: Corrosive (if pH > 12.5 in solution), Toxic.[1]

• Waste Code: While not explicitly P- or U-listed by specific name, use D001 (Ignitable, if in solvent) or generic hazardous waste codes applicable to your local jurisdiction for toxic organic amines.

Segregation Protocol

Strictly segregate 2-(Naphthalen-1-yloxy)ethanamine from the following:

• Acids: Mixing with strong acids (HCl, H₂SO₄) will cause immediate salt precipitation and heat evolution.[1]

• Oxidizers: (e.g., Peroxides, Nitrates) Risk of violent combustion.[1]

• Halogenated Solvents: Unless your facility allows "Mixed Organics," keep separate from Chloroform/DCM to reduce disposal costs.[1]

Visual Decision Tree: Waste Segregation

The following logic gate ensures the material ends up in the correct container.

Figure 1: Waste segregation logic flow. Ensure the 'Basic' nature of the amine is noted on tags to prevent mixing with acids downstream.

Disposal Pathways & Methodology

Recommended Method: High-Temperature Incineration

The presence of the naphthalene ring requires high-temperature destruction to prevent the release of unburnt aromatics into the environment.[1]

• Mechanism: Thermal oxidation at >1000°C.[1]

• By-products: Nitrogen oxides (NOx), Carbon Dioxide (CO₂), Water.[1]

• Facility Requirement: Must be a licensed hazardous waste incinerator equipped with scrubbers for NOx removal.[1]

Lab-Scale Neutralization (NOT Recommended for Disposal)

While amines can be neutralized with dilute acid, this generates a naphthalenyloxy ammonium salt .[1]

• Why avoid this? The resulting salt is still an organic pollutant and likely aquatic toxin.[1] It does not render the waste non-hazardous.[1]

• Protocol: Simply collect the material as-is. Do not attempt to chemically degrade it in the lab unless part of a specific validated decontamination protocol.[1][3]

Container Specifications

• Material: HDPE (High-Density Polyethylene) or Glass.[1] Avoid metal containers if the waste contains moisture, as amines can corrode certain metals over time.

• Venting: Use vented caps if there is any risk of off-gassing, though this compound is generally stable.[1]

Emergency Spill Response

In the event of a spill, rapid containment is necessary to prevent environmental release.[3]

Step-by-Step Spill Protocol:

• Evacuate & PPE: Clear the immediate area. Don PPE: Nitrile gloves (double gloved recommended), lab coat, safety goggles.[2]

• Containment:

  • Solid: Cover with a dust suppressant (wet paper towel) to prevent inhalation.[1]

  • Liquid: Dike the spill with absorbent pillows or vermiculite.[1]

• Cleanup:

  • Use inert absorbent (Vermiculite, Sand, or commercial amine-neutralizing pads).[1]

  • Do NOT use paper towels alone for neat amine spills (potential heat generation).[1]

  • Scoop material into a wide-mouth HDPE jar.

• Decontamination: Wipe the surface with a dilute (1-5%) acetic acid solution to neutralize residues, followed by soap and water.[1] Dispose of all wipes as hazardous waste.[1]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 13627885 (Related Naphthalene Ethanamines).[1] Retrieved from [Link][1][3]

• U.S. Environmental Protection Agency (EPA). RCRA Orientation Manual: Hazardous Waste Management.[1] EPA530-F-11-003.[1][2] Retrieved from [Link]

• European Chemicals Agency (ECHA). Information on Chemicals - Naphthalene Derivatives.[1] Retrieved from [Link][1][3]

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• 1. 2-(2-(2-Propynyloxy)ethoxy)ethylamine | C7H13NO2 | CID 55219291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 3. Waste Code [rcrainfo.epa.gov]
• 4. ethz.ch [ethz.ch]